Cas no 1261231-76-8 (2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride)

• Product Name: 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride
• CAS No: 1261231-76-8
• MF: C₉H₁₆ClN₃S
• MW: 233.761439323425
• CID: 2168016
• Update Time: 2025-06-20

2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride
• 5-((2-Methylpiperazin-1-yl)methyl)thiazole hydrochloride
• SBB075561
• 2-methyl-1-thiazol-5-ylmethylpiperazine hydrochloride
• 5-[(2-methylpiperazinyl)methyl]-1,3-thiazole, chloride

• Inchi： 1S/C9H15N3S.ClH/c1-8-4-10-2-3-12(8)6-9-5-11-7-13-9;/h5,7-8,10H,2-4,6H2,1H3;1H
• InChI Key： RWCRAETZWGFPPY-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC=C1CN1CCNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 56.4

Additional information on 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride

Introduction to 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride (CAS No. 1261231-76-8)

2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride, with the CAS number 1261231-76-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperazine, a six-membered heterocyclic amine, and is characterized by its unique structural features, including a thiazole ring and a methyl group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride consists of a piperazine ring substituted with a thiazole moiety and a methyl group. The thiazole ring, which contains both sulfur and nitrogen atoms, imparts significant chemical stability and biological activity to the molecule. The presence of the methyl group further enhances its lipophilicity, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In recent years, 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride has been extensively studied for its potential applications in various therapeutic areas. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in several neurological disorders such as depression, anxiety, and schizophrenia. Studies have demonstrated that 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride exhibits potent antagonistic activity at the 5-HT_2A receptor, making it a promising candidate for the development of novel antidepressant and anxiolytic drugs.

Beyond its interactions with serotonin receptors, 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride has also been investigated for its potential as an antipsychotic agent. Preclinical studies have shown that this compound can effectively reduce psychotic symptoms in animal models of schizophrenia without causing significant side effects commonly associated with traditional antipsychotics, such as extrapyramidal symptoms (EPS) and weight gain. These findings suggest that 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride may offer a safer and more effective alternative to existing treatments.

The pharmacological profile of 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride extends beyond its central nervous system (CNS) effects. Recent studies have explored its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. This anti-inflammatory activity could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its therapeutic potential, 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride has also been evaluated for its safety profile. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 5-(bromomethyl)thiazole with 2-methylpiperazine followed by treatment with hydrogen chloride to form the hydrochloride salt. This synthetic method is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

In conclusion, 2-Methyl-1-thiazol-5-ylmethyl-piperazine hydrochloride (CAS No. 1261231-76-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.